(Z)-methyl 2-((2-bromobenzoyl)imino)-3-(2-ethoxy-2-oxoethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-(2-bromobenzoyl)imino-3-(2-ethoxy-2-oxoethyl)-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C20H17BrN2O5S/c1-3-28-17(24)11-23-15-9-8-12(19(26)27-2)10-16(15)29-20(23)22-18(25)13-6-4-5-7-14(13)21/h4-10H,3,11H2,1-2H3
• InChI Key: RTQGBMRQHVPWEK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)C(=O)OC)SC1=NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C20H17BrN2O5S
• Molecular Weight: 477.3 g/mol

Description

(Z)-methyl 2-((2-bromobenzoyl)imino)-3-(2-ethoxy-2-oxoethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C20H17BrN2O5S and its molecular weight is 477.33. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Capacity Assay Involvement

• ABTS/PP Decolorization Assay: Compounds like 3-ethyl-2-oxo-1,3-benzothiazoline-6-sulfonate and 3-ethyl-2-imino-1,3-benzothiazoline-6-sulfonate, which share structural features with the compound , are involved in ABTS-based assays. These assays are crucial in determining the antioxidant capacity, although the specificity and relevance of certain reactions, such as coupling reactions, need further investigation (Ilyasov et al., 2020).

Medicinal Chemistry Applications

• Synthetic Procedures for Biologically Active Benzazoles: Derivatives of benzothiazole, a structural component similar to the compound , have been synthesized and studied for their therapeutic potential. These compounds exhibit a range of biological activities and are used in clinical applications (Rosales-Hernández et al., 2022).
• Biological Importance of 2-(thio)ureabenzothiazoles: Compounds like (thio)ureabenzothiazole derivatives have a broad spectrum of biological activities and have been investigated for their potential as therapeutic agents (Rosales-Hernández et al., 2022).

Industrial and Environmental Applications

• Novel Brominated Flame Retardants: Compounds with brominated structures, similar to the 2-bromobenzoyl component in the given compound, have been studied for their occurrence in various environments and their potential risks. The study emphasizes the need for more research on their occurrence, environmental fate, and toxicity (Zuiderveen et al., 2020).